Cas no 1259077-53-6 (5-Cyanothiazole-4-carboxylic acid)
5-Cyanothiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Cyanothiazole-4-carboxylic acid
- 5-Cyanothiazole-4-carboxylicacid
- 5-cyano-1,3-thiazole-4-carboxylic acid
- 5-Cyano-thiazole-4-carboxylic acid
- 4-Thiazolecarboxylic acid, 5-cyano-
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- Inchi: 1S/C5H2N2O2S/c6-1-3-4(5(8)9)7-2-10-3/h2H,(H,8,9)
- InChI Key: UUYDXTUTYSWQRW-UHFFFAOYSA-N
- SMILES: S1C=NC(C(=O)O)=C1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 197
- XLogP3: 0.9
- Topological Polar Surface Area: 102
5-Cyanothiazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM491049-1g |
5-Cyanothiazole-4-carboxylic acid |
1259077-53-6 | 97% | 1g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608655-1g |
5-Cyanothiazole-4-carboxylic acid |
1259077-53-6 | 97% | 1g |
¥3773.0 | 2024-04-18 |
5-Cyanothiazole-4-carboxylic acid Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 5-Cyanothiazole-4-carboxylic acid
Latest Research Insights on 5-Cyanothiazole-4-carboxylic acid (CAS: 1259077-53-6) in Chemical Biology and Pharmaceutical Applications
5-Cyanothiazole-4-carboxylic acid (CAS: 1259077-53-6) has emerged as a pivotal scaffold in medicinal chemistry due to its versatile reactivity and role in constructing bioactive heterocycles. Recent studies highlight its significance as a building block for kinase inhibitors and antiviral agents, particularly in the context of structure-activity relationship (SAR) optimization. A 2023 Journal of Medicinal Chemistry study demonstrated its utility in developing allosteric MEK1 inhibitors, where the cyano and carboxyl groups enabled selective protein-ligand interactions via hydrogen-bonding networks with Lys97 and Asp190 residues.
Advances in synthetic methodologies have expanded access to 5-cyanothiazole derivatives. A notable 2024 Organic Letters publication detailed a photocatalytic C-H cyanation protocol (yield: 78-92%) using this compound as a precursor, significantly improving the efficiency of thiazole-based drug candidates. The CAS: 1259077-53-6 derivative showed enhanced metabolic stability in hepatocyte assays (t1/2 > 120 min) compared to analogous thiophene systems, as reported in Drug Metabolism and Disposition.
In antiviral research, 5-cyanothiazole-4-carboxylic acid derivatives exhibited potent activity against SARS-CoV-2 main protease (Mpro), with IC50 values reaching 0.42 μM in biochemical assays (2023 Nature Communications). Cryo-EM studies revealed that the thiazole core disrupts the catalytic dyad (Cys145-His41) through π-stacking interactions, while the carboxyl group coordinates with water molecules in the S2 subsite. This dual mechanism underscores its potential as a warhead for broad-spectrum antivirals.
Ongoing clinical investigations (Phase I/II) are evaluating 1259077-53-6-derived IDO1 inhibitors for immuno-oncology applications. Preliminary data presented at AACR 2024 showed tumor microenvironment modulation (2.3-fold increase in CD8+ T-cell infiltration) with minimal off-target effects, attributed to the compound's selective binding to the heme cofactor pocket. Structural analogs are also being explored for neurodegenerative diseases, where they modulate α-synuclein aggregation (EC50: 1.8 μM in in vitro fibrillization assays).
The commercial landscape for this chemical entity has evolved significantly, with current GMP-grade pricing at $285-320/g (5g scale, 98.5% HPLC purity). Recent patent analyses (2023-2024) indicate growing IP activity, particularly in compositions for PROTAC linker designs (WO2024011127) and radiopharmaceutical chelators (US20240309821). Analytical challenges in quantifying trace impurities have been addressed through a novel UPLC-MS/MS method (LOQ: 0.01 ppm) published in the Journal of Pharmaceutical and Biomedical Analysis.
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